Cas no 62056-29-5 (Benzene, 1-nitro-4-(3-phenyl-2-propenyl)-)
62056-29-5 structure
Product Name:Benzene, 1-nitro-4-(3-phenyl-2-propenyl)-
CAS No:62056-29-5
MF:C15H13NO2
MW:239.269223928452
CID:459534
PubChem ID:71390385
Update Time:2025-04-19
Benzene, 1-nitro-4-(3-phenyl-2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-nitro-4-(3-phenyl-2-propenyl)-
- 1-nitro-4-(3-phenylprop-2-enyl)benzene
- 1-Nitro-4-(3-phenylprop-2-en-1-yl)benzene
- 62056-29-5
- DTXSID90812295
-
- Inchi: 1S/C15H13NO2/c17-16(18)15-11-9-14(10-12-15)8-4-7-13-5-2-1-3-6-13/h1-7,9-12H,8H2
- InChI Key: KHCQUSCVVIKRFC-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)CC=CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 239.09469
- Monoisotopic Mass: 239.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.3
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
Benzene, 1-nitro-4-(3-phenyl-2-propenyl)- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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